Cas no 1323966-42-2 (4-Chloro-3-ethoxy-2-fluorobenzoyl chloride)

• Product Name: 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride
• CAS No: 1323966-42-2
• MF: C₉H₇Cl₂FO₂
• MW: 237.055084466934
• MDL: MFCD19687216
• CID: 3161292
• PubChem ID: 66523586
• Update Time: 2025-05-22

4-Chloro-3-ethoxy-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride
• 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride, 97%
• AKOS015957192
• 4-chloro-3-ethoxy-2-fluorobenzoylchloride
• 1323966-42-2
• JS-4999
• MFCD19687216
• YCC96642

• MDL： MFCD19687216
• Inchi： 1S/C9H7Cl2FO2/c1-2-14-8-6(10)4-3-5(7(8)12)9(11)13/h3-4H,2H2,1H3
• InChI Key： XTWYKHZMPKQVSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C(=C1OCC)F

Computed Properties

• Exact Mass: 235.9807130g/mol
• Monoisotopic Mass: 235.9807130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 280.2±35.0 °C at 760 mmHg
• Flash Point: 178.7±23.7 °C

4-Chloro-3-ethoxy-2-fluorobenzoyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride

Recent Advances in the Application of 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride (CAS: 1323966-42-2) in Chemical Biology and Pharmaceutical Research

The chemical compound 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride (CAS: 1323966-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogen-substituted benzoyl chloride structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting critical signaling pathways.

One of the most notable applications of 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride is its role in the synthesis of novel kinase inhibitors. Kinases are pivotal in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to introduce specific functional groups into kinase inhibitors, enhancing their selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of a new class of EGFR inhibitors, which showed promising results in preclinical models of non-small cell lung cancer.

Beyond its applications in kinase inhibitor development, 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride has also been employed in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. Recent work has explored the use of this compound as a key building block for fluorinated analogs of existing drugs, with the aim of enhancing their pharmacokinetic properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a fluorinated derivative of a known anti-inflammatory agent, resulting in improved in vivo efficacy.

In addition to its synthetic utility, the safety and handling of 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride have been subjects of recent research. Given its reactive nature as an acyl chloride, proper storage and handling protocols are essential to ensure laboratory safety. A 2023 review in Chemical Research in Toxicology summarized best practices for working with this compound, emphasizing the importance of using appropriate personal protective equipment and working in well-ventilated areas. These guidelines are critical for researchers aiming to leverage the compound's potential while minimizing risks.

Looking ahead, the continued exploration of 4-Chloro-3-ethoxy-2-fluorobenzoyl chloride is expected to yield further advancements in drug discovery and chemical biology. Its unique structural features and reactivity make it a valuable tool for medicinal chemists, and ongoing research is likely to uncover new applications in the design of next-generation therapeutics. As the field progresses, interdisciplinary collaborations will be key to fully realizing the compound's potential and translating laboratory findings into clinical benefits.